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These application notes provide a detailed overview of the experimental setup and protocols
for the operation of a trapped 171Yb* (Ytterbium-171 ion) optical atomic clock. The content is
intended for individuals with a background in atomic physics, laser science, and vacuum
technology.

Introduction

Trapped ion optical clocks are at the forefront of precision timekeeping, with applications
ranging from fundamental physics tests to relativistic geodesy. The 171Yb* ion is a particularly
attractive candidate for an optical frequency standard due to its unique atomic structure, which
offers two highly stable clock transitions: an electric quadrupole (E2) transition and an electric
octupole (E3) transition.[1] These transitions are exceptionally insensitive to external field
perturbations, leading to extremely high accuracy and stability.[1][2]

This document outlines the essential components, experimental procedures, and performance
characteristics of a state-of-the-art 171Yb™* ion clock.

Core Components of the Experimental Setup

The experimental apparatus for a trapped 1’1Yb* ion clock is a complex integration of vacuum,
laser, and electronic systems. A simplified overview of the setup is presented below.
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lon Trap and Vacuum System

A single 71Yb* ion is confined in an ion trap, which uses a combination of static and radio-
frequency (RF) electric fields to create a potential well.[2][3] The trap is housed within an ultra-
high vacuum (UHV) chamber to minimize collisions with background gas, which can perturb the
ion's energy levels.

o lon Trap: Typically, a linear Paul trap or a ring trap is used. These traps provide confinement
in all three dimensions.

e Vacuum Chamber: The chamber is maintained at a pressure below 10~ mbar to ensure a
long trapping lifetime for the ion.

e lon Pumps and Getters: These are used to achieve and maintain the UHV conditions.

Laser Systems

A suite of precisely tuned lasers is required to cool, control, and interrogate the 171Yb* ion. The
key laser wavelengths and their functions are summarized in the table below.

Wavelength Transition Purpose

Isotope-selective
399 nm 1So - P2 photoionization of neutral Yb

atoms.

Doppler cooling of the 71Yb*

369.5 nm 2S1/2 - 2Pi/2 _ .
ion and state detection.
Repumping to prevent the ion

935 nm 2Ds/2 — 3D[3/2]1/2 from getting trapped in a dark
state during cooling.

436 nm 2S1/2 - 2Ds/2 Clock transition (E2).

467 nm 2S1/2 - 2F7/2 Clock transition (E3).

Repumping from the upper
760 nm
clock state.
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These lasers need to be frequency-stabilized to a high degree. The clock laser, in particular,
requires exceptional stability, often achieved by locking it to a high-finesse optical cavity.

Experimental Protocols

The operation of the 171Yb* ion clock involves a precise sequence of steps to prepare,
interrogate, and read out the state of the ion.

lon Loading Protocol

o Atom Source: Neutral ytterbium atoms are generated by heating a sample of ytterbium in an
oven.

» Isotope-Selective lonization: A two-step photoionization process is used to selectively ionize
171¥p atoms.

o A 399 nm laser excites the 1So — P transition.
o Asecond laser, typically at 369.5 nm, provides the energy to ionize the excited atom.

o Trapping: The newly created *’tYb* ion is captured by the electric fields of the ion trap.

lon Cooling and State Preparation Protocol

o Doppler Cooling: The trapped ion is cooled to a few millikelvin using the 369.5 nm laser,
which is slightly red-detuned from the 2S1/2 - 2Pi/2 transition. A 935 nm laser is used
simultaneously for repumping.

o Optical Pumping: Before interrogating the clock transition, the ion is prepared in a specific
hyperfine ground state (typically the F=0 state of the 2S1/2 level) using optical pumping
techniques.

Clock Transition Interrogation Protocol

» Ramsey or Rabi Spectroscopy: The clock transition is probed using a highly stable clock
laser.

o Rabi Spectroscopy: A single, long laser pulse is applied to drive the transition.
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o Ramsey Spectroscopy: Two short laser pulses separated by a free-evolution time are used
to measure the atomic transition frequency with high precision.

o State Detection: After the interrogation pulse(s), the state of the ion is determined.
o The 369.5 nm cooling laser is turned on.

o If the ion is in the ground state, it will scatter photons from the cooling laser, and this
fluorescence is detected by a photomultiplier tube (PMT).

o If the ion is in the excited clock state, it will not scatter photons, and no fluorescence will
be detected.

» Feedback Loop: The outcome of the state detection is used to steer the frequency of the
clock laser to keep it resonant with the atomic transition. This creates a feedback loop that
locks the laser frequency to the atomic reference, forming the basis of the atomic clock.

System Performance and Data

The performance of a 17tYb* ion clock is characterized by its frequency stability and systematic
uncertainty.

Frequency Stability

The frequency stability describes how much the clock's frequency fluctuates over time. It is
often expressed using the Allan deviation.

o Fractional Frequency
Clock Transition . o Reference
Instability (Allan Deviation)

E3 (467 nm) 2.2x10715 /1

3.9 x 10~14/ V1 (interrogated
E3 (467 nm) by an integrated spiral cavity

laser)

Systematic Uncertainty Budget
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Systematic shifts are small changes in the clock frequency due to various environmental
factors. A detailed uncertainty budget is crucial for determining the clock's accuracy.

Fractional Fractional
Systematic Effect Frequency Shift Uncertainty Reference
(X10_18) (X10_18)
For the E3 Transition
Micromotion-related
shifts
Quadratic Zeeman
shift (static)
Quadratic Zeeman
shift (oscillating)
Electric quadrupole
_ a P -5.7 0.5
shift
AC Stark shifts - -
Black-body radiation
-70.5 1.8
shift
Second-order Doppler
) -2.3 15
shift
Background gas
) g g 0 0.5
collisions
Total (NPL-2023) - 2.2
Total (PTB) -89.7 2.7
Visualizations

Experimental Workflow

The following diagram illustrates the overall experimental sequence for operating the 171Yb* ion
clock.
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Caption: Experimental workflow for the 171Yb* ion clock.

Simplified *’*Yb* Energy Level Diagram and Laser
Interactions

This diagram shows the relevant energy levels of the 17tYb* ion and the lasers used to drive

the transitions.
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Caption: Simplified 172Yb* energy levels and laser transitions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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